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CAS No.: 7682-15-7

Cat. No.: B1267260

Get Quote

Executive Summary
2-Acetamidopentanoic acid (N-Acetylnorvaline) represents a critical structural probe in

biocatalysis and metabolic engineering. As a non-proteinogenic amino acid derivative, it serves

as a substrate for Aminoacylase-1 (ACY-1) and a structural analogue for kinetic resolution

studies. This guide provides a rigorous, self-validating computational framework for modeling

its physicochemical properties and macromolecular interactions. We move beyond generic

protocols to address the specific challenges of modeling N-acetylated non-canonical side

chains, focusing on Quantum Mechanical (QM) parameterization and Molecular Dynamics

(MD) within the zinc-dependent hydrolytic environment.

Part 1: Molecular Architecture & Quantum
Mechanical Characterization
Before macromolecular simulation, the ligand must be characterized at the quantum level to

derive accurate force field parameters. Standard libraries often fail to capture the specific

rotational barriers of the norvaline side chain combined with the N-acetyl cap.
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Density Functional Theory (DFT) Protocol
Objective: Determine the global minimum conformation and generate Electrostatic Potential

(ESP) charges for force field derivation.

Methodology: We utilize the B3LYP hybrid functional with the 6-311++G(d,p) basis set. This

level of theory balances computational cost with the accuracy required to resolve the amide

bond resonance and the flexible pentanoic acid tail.

Step-by-Step Workflow:

Conformational Scanning: Perform a relaxed Potential Energy Surface (PES) scan on the

(C-N-C

-C) and

(N-C

-C-O) torsion angles.

Geometry Optimization: Optimize the lowest energy conformers in the gas phase.

Frequency Calculation: Verify stationary points (zero imaginary frequencies) and calculate

thermochemical properties (Enthalpy, Gibbs Free Energy).

Charge Calculation: Compute ESP charges using the Merz-Kollman (MK) scheme to fit the

RESP (Restrained Electrostatic Potential) model.

Critical Insight (Causality): Why B3LYP/6-311++G(d,p)? The diffuse functions (++) are non-

negotiable for 2-Acetamidopentanoic acid because the carboxylic acid moiety is prone to

deprotonation (anionic state) in physiological pH. Diffuse functions accurately describe the

electron density at the anionic tail, preventing artificial collapse of the wavefunction.

Solvation & pKa Prediction
To predict the acid dissociation constant (pKa) and logP, we employ the SMD (Solvation Model

based on Density).
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Data Summary: Theoretical Parameters

Parameter Method Target Value / Unit

Level of Theory
DFT (B3LYP/6-
311++G(d,p))

< 0.01 Hartree Error

| Solvation Model | SMD (Water,

) |

(kcal/mol) | | Charge Model | RESP (HF/6-31G* // B3LYP/6-311++G**) | Net Charge: -1.0
(carboxylate) | | Rotational Barrier | PES Scan (10° increments) | ~15-20 kcal/mol (Amide) |

Part 2: Macromolecular Interaction Profiling
(Docking & MD)
The primary biological interactor for 2-Acetamidopentanoic acid is Aminoacylase-1 (ACY-1),

a zinc-binding metalloenzyme. Modeling this interaction requires explicit treatment of the

coordination chemistry between the zinc ion, the enzyme residues (His/Glu), and the ligand's

acetyl group.

System Preparation (PDB: 1Q7L)
We utilize the crystal structure of Human Aminoacylase-1 (PDB ID: 1Q7L).[1]

Protocol:

Protonation State: Use H++ server or PropKa to determine residue protonation at pH 7.4.

Crucial: Ensure the catalytic Glu147 is protonated if modeling the pre-catalytic state, or

deprotonated if modeling the zinc-bound intermediate.

Zinc Coordination: The active site contains a binuclear Zn(II) center. Standard force fields

(CHARMM/AMBER) often treat metals as simple spheres (non-bonded model). For high

fidelity, use the Cationic Dummy Atom (CaDA) approach or a Bonded Model where Zn-ligand

distances are restrained based on QM optimized geometries.
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Force Field Parameterization (GAFF2)
Since 2-Acetamidopentanoic acid is a non-standard residue, we cannot use standard

AMBER libraries directly.

Workflow:

Antechamber: Convert the QM-optimized structure (from Part 1) into a mol2 file.

Atom Typing: Assign GAFF2 (General Amber Force Field) atom types.

Check: Ensure the amide nitrogen is typed as n (planar) and not n3 (pyramidal).

Topology Generation: Use parmchk2 to generate missing bond/angle parameters.

Library Creation: Generate .lib and .frcmod files for AMBER/GROMACS.

Molecular Dynamics Simulation Protocol
Objective: Assess the stability of the Ligand-ACY-1 complex and water-mediated interactions.

Minimization: 5000 steps Steepest Descent to remove steric clashes.

Heating (NVT): Ramp from 0K to 300K over 100 ps with weak harmonic restraints (10

kcal/mol/Å²) on the protein backbone and Zinc center.

Equilibration (NPT): 1 ns at 1 atm pressure. Release restraints on side chains.

Production Run: 100 ns simulation using the PME (Particle Mesh Ewald) method for long-

range electrostatics.

Self-Validating Metric: Monitor the distance between the Zinc ion and the carbonyl oxygen of

the 2-acetamido group. A stable catalytic pose requires a distance of 2.0 - 2.4 Å. If the RMSD

of the ligand exceeds 3.0 Å, the force field parameters (specifically the dihedral terms) must be

re-evaluated against the QM scan.

Part 3: Visualization of Computational Workflows
QM to MD Parameterization Pipeline
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This diagram illustrates the critical data flow from quantum mechanics to classical simulation,

ensuring the "Garbage In, Garbage Out" principle is avoided.
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Caption: Workflow for deriving force field parameters for 2-Acetamidopentanoic acid from

Quantum Mechanical data.

Enzymatic Interaction Mechanism (ACY-1)
This diagram models the logic of the Zinc-dependent hydrolysis mechanism, highlighting the

key residues involved in the simulation setup.
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Caption: Mechanistic logic of Aminoacylase-1 hydrolysis. The Zn(II) center polarizes the

substrate, facilitating water attack activated by Glu147.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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